Cas no 61346-22-3 (1H-Indazole, 3-methoxy-1-methyl-6-nitro-)

• Product Name: 1H-Indazole, 3-methoxy-1-methyl-6-nitro-
• CAS No: 61346-22-3
• MF: C₉H₉N₃O₃
• MW: 207.186061620712
• CID: 483065
• PubChem ID: 71396734
• Update Time: 2025-04-19

1H-Indazole, 3-methoxy-1-methyl-6-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole, 3-methoxy-1-methyl-6-nitro-
• 3-methoxy-1-methyl-6-nitroindazole
• DTXSID50818273
• 3-Methoxy-1-methyl-6-nitro-1H-indazole
• 1-Methyl-3-methoxy-6-nitroindazol
• 61346-22-3

• Inchi： 1S/C9H9N3O3/c1-11-8-5-6(12(13)14)3-4-7(8)9(10-11)15-2/h3-5H,1-2H3
• InChI Key： KDVCFCMTENIRBU-UHFFFAOYSA-N
• SMILES： O(C)C1C2C=CC(=CC=2N(C)N=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 207.06447
• Monoisotopic Mass: 207.06439116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 72.9Ų

Experimental Properties

• PSA: 70.19